Cas no 55846-07-6 (Phenol,4-(phenoxymethyl)-)

• Product Name: Phenol,4-(phenoxymethyl)-
• CAS No: 55846-07-6
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 380749
• PubChem ID: 316177
• Update Time: 2025-04-19

Phenol,4-(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-(phenoxymethyl)-
• 4-(phenoxymethyl)Phenol
• 4-phenoxymethylphenol
• 4-Phenoxymethyl-phenol
• AC1L7T9P
• NSC243672
• Phenyl-(4-hydroxy-benzyl)-aether
• SureCN1834595
• FT-0745631
• 55846-07-6
• PSBWSIWOVNCTKX-UHFFFAOYSA-N
• SCHEMBL1834595
• phenoxy-p-hydroxyphenylmethane
• DTXSID60311487
• NSC-243672
• AKOS018657651

• Inchi： 1S/C13H12O2/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h1-9,14H,10H2
• InChI Key： PSBWSIWOVNCTKX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 200.08376
• Monoisotopic Mass: 200.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 352.4°C at 760 mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.603
• PSA: 29.46
• LogP: 2.97120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers